2-(3,4-Dimethoxypyrrolidin-1-yl)pyridin-3-amine

Specification

• CAS No.: 1692170-62-9
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 2-(3,4-dimethoxypyrrolidin-1-yl)pyridin-3-amine
• Standard InChI: InChI=1S/C11H17N3O2/c1-15-9-6-14(7-10(9)16-2)11-8(12)4-3-5-13-11/h3-5,9-10H,6-7,12H2,1-2H3
• Standard InChI Key: DOQVBFXRCXORON-UHFFFAOYSA-N
• SMILES: COC1CN(CC1OC)C2=C(C=CC=N2)N
• Canonical SMILES: COC1CN(CC1OC)C2=C(C=CC=N2)N

Introduction

2-(3,4-Dimethoxypyrrolidin-1-yl)pyridin-3-amine is a compound with the CAS number 1692170-62-9. It has a molecular formula of C11H17N3O2 and a molecular weight of 223.27 g/mol. This compound is typically supplied with a purity of 98% and is available from suppliers like Bidepharm, who provide quality control reports including NMR, HPLC, and GC tests.

Synthesis and Preparation

While specific synthesis details for 2-(3,4-Dimethoxypyrrolidin-1-yl)pyridin-3-amine are not readily available, compounds with similar structures often involve reactions between amines and halogenated pyridines or pyrrolidines. For example, the synthesis of related compounds might involve nucleophilic substitution reactions where an amine reacts with a halogenated precursor to form the desired product.

Biological Activity and Potential Applications

Although specific biological activity data for 2-(3,4-Dimethoxypyrrolidin-1-yl)pyridin-3-amine is limited, compounds with similar structures can exhibit a range of biological activities. For instance, pyridine and pyrrolidine derivatives are known to interact with various biological targets, including enzymes and receptors, which can lead to applications in pharmaceuticals.

Research Findings and Future Directions

Given the lack of specific research findings on 2-(3,4-Dimethoxypyrrolidin-1-yl)pyridin-3-amine, future studies could focus on its synthesis optimization, biological evaluation, and potential therapeutic applications. The compound's structure suggests it might interact with biological systems in ways similar to other pyridine and pyrrolidine derivatives, which have shown promise in various therapeutic areas.